Cas no 82464-35-5 (3-Oxotirucalla-7,24-dien-21-oic acid)

• Product Name: 3-Oxotirucalla-7,24-dien-21-oic acid
• CAS No: 82464-35-5
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 836861
• PubChem ID: 158100
• Update Time: 2025-06-22

3-Oxotirucalla-7,24-dien-21-oic acid Chemical and Physical Properties

Names and Identifiers

• Lanosta-7,24-dien-21-oic acid, 3-oxo-, (13alpha,14beta,17alpha,20S)-
• 3-Oxotirucalla-7,24-dien-21-oic acid
• (13α,14β,17α,20S)-3-Oxolanosta-7,24-dien-21-oic acid (ACI)
• 82464-35-5
• 3-Oxolanosta-7,24-dien-21-oic acid
• AKOS032948889
• CHEMBL481824
• HY-N1865
• FS-9246
• CS-0017734
• BDBM50478900
• DTXSID101002701
• (2S)-6-methyl-2-[(5R,9R,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid
• (2S)-6-methyl-2-((5R,9R,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta(a)phenanthren-17-yl)hept-5-enoic acid
• 3-Oxotirucalla-7,24-dien-21-Oate
• (2S)-2-[(1S,3aS,5aR,9aR,9bR,11aS)-3a,6,6,9a,11a-pentamethyl-7-oxo-1H,2H,3H,5H,5aH,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthren-1-yl]-6-methylhept-5-enoic acid

• Inchi： 1S/C30H46O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,11,20-22,24H,8,10,12-18H2,1-7H3,(H,32,33)/t20-,21-,22-,24-,28+,29-,30+/m0/s1
• InChI Key： PYHNHGARAGBCRY-ZYHXIRFQSA-N
• SMILES： C[C@]12CC[C@@H]([C@@H](C(=O)O)CC/C=C(\C)/C)[C@]1(C)CC[C@@H]1[C@]3(CCC(=O)C(C)(C)[C@@H]3CC=C21)C

Computed Properties

• Exact Mass: 454.34469533g/mol
• Monoisotopic Mass: 454.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 357.5±42.0 °C at 760 mmHg
• Flash Point: 170.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Oxotirucalla-7,24-dien-21-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 3-Oxotirucalla-7,24-dien-21-oic acid

3-Oxotirucalla-7,24-dien-21-oic Acid: A Comprehensive Overview

The compound with CAS No 82464-35-5, known as 3-Oxotirucalla-7,24-dien-21-oic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triterpenoids, which are a diverse group of naturally occurring compounds with a wide range of biological activities. The name 3-Oxotirucalla-7,24-dien-21-oic acid itself provides insight into its structural characteristics, including the presence of a ketone group at position 3 and a carboxylic acid group at position 21.

Recent studies have highlighted the potential of 3-Oxotirucalla-7,24-dien-21-oic acid as a bioactive compound with promising applications in drug discovery. Researchers have explored its anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders. The compound's unique structure allows it to interact with various cellular pathways, providing a basis for its multifaceted biological effects.

In terms of synthesis, 3-Oxotirucalla-7,24-dien-21-oic acid can be derived from natural sources or synthesized through advanced organic chemistry techniques. Its isolation from plant sources has been reported in several studies, emphasizing its natural abundance and potential for sustainable production. The synthesis process involves intricate multi-step reactions, showcasing the complexity and precision required to obtain this compound in pure form.

The pharmacokinetic profile of 3-Oxotirucalla-7,24-dien-21-oic acid has also been a focus of recent research. Studies indicate that it exhibits moderate bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an orally administered drug. Additionally, its metabolism and excretion pathways have been elucidated, providing valuable insights into its safety profile and suitability for long-term therapeutic use.

Beyond its pharmacological applications, 3-Oxotirucalla-7,24-dien-21-oic acid has shown promise in the field of biotechnology. Its ability to modulate cellular signaling pathways makes it a valuable tool in studying complex biological systems. Researchers have utilized this compound to investigate the mechanisms underlying various diseases, contributing to a deeper understanding of disease pathogenesis and potential therapeutic targets.

In conclusion, 3-Oxotirucalla-7,24-dien-21-oic acid, with CAS No 82464-35-5, is a remarkable compound with extensive research potential across multiple disciplines. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in the development of novel therapeutic agents and biotechnological tools. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to make significant contributions to the fields of medicine and beyond.